Cas no 430441-66-0 (2-(5Z)-2,4-dioxo-3-(piperidin-1-yl)methyl-1,3-thiazolidin-5-ylidene-N-phenylacetamide)

• Product Name: 2-(5Z)-2,4-dioxo-3-(piperidin-1-yl)methyl-1,3-thiazolidin-5-ylidene-N-phenylacetamide
• CAS No: 430441-66-0
• MF: C₁₇H₁₉N₃O₃S
• MW: 345.41606259346
• CID: 5994019
• PubChem ID: 1346337
• Update Time: 2025-10-29

2-(5Z)-2,4-dioxo-3-(piperidin-1-yl)methyl-1,3-thiazolidin-5-ylidene-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(5Z)-2,4-dioxo-3-(piperidin-1-yl)methyl-1,3-thiazolidin-5-ylidene-N-phenylacetamide
• (Z)-2-(2,4-dioxo-3-(piperidin-1-ylmethyl)thiazolidin-5-ylidene)-N-phenylacetamide
• Acetamide, 2-[2,4-dioxo-3-(1-piperidinylmethyl)-5-thiazolidinylidene]-N-phenyl-
• 2-[(5Z)-2,4-dioxo-3-[(piperidin-1-yl)methyl]-1,3-thiazolidin-5-ylidene]-N-phenylacetamide
• AKOS024602766
• (2Z)-2-[2,4-dioxo-3-(piperidin-1-ylmethyl)-1,3-thiazolidin-5-ylidene]-N-phenylacetamide
• AB00112179-01
• F1075-0321
• 2-[2,4-dioxo-3-(1-piperidinylmethyl)-1,3-thiazolidin-5-ylidene]-N-phenylacetamide
• 430441-66-0
• HMS1588B03

• Inchi： 1S/C17H19N3O3S/c21-15(18-13-7-3-1-4-8-13)11-14-16(22)20(17(23)24-14)12-19-9-5-2-6-10-19/h1,3-4,7-8,11H,2,5-6,9-10,12H2,(H,18,21)
• InChI Key： SFDCBSANOCZLET-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)C=C1SC(=O)N(CN2CCCCC2)C1=O

Computed Properties

• Exact Mass: 345.11471265g/mol
• Monoisotopic Mass: 345.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 95Ų

Experimental Properties

• Density: 1.429±0.06 g/cm3(Predicted)
• pka: 10.85±0.70(Predicted)

Additional information on 2-(5Z)-2,4-dioxo-3-(piperidin-1-yl)methyl-1,3-thiazolidin-5-ylidene-N-phenylacetamide

Comprehensive Guide to 2-(5Z)-2,4-dioxo-3-(piperidin-1-yl)methyl-1,3-thiazolidin-5-ylidene-N-phenylacetamide (CAS No. 430441-66-0)

2-(5Z)-2,4-dioxo-3-(piperidin-1-yl)methyl-1,3-thiazolidin-5-ylidene-N-phenylacetamide (CAS 430441-66-0) is a specialized organic compound with a unique molecular structure that combines a thiazolidinone core with a piperidine and phenylacetamide moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. Its complex structure offers a versatile platform for designing novel therapeutic agents, particularly in targeting enzyme inhibition and receptor modulation.

The thiazolidinone scaffold is a well-known pharmacophore in medicinal chemistry, often associated with anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a piperidin-1-yl group enhances the compound's bioavailability and metabolic stability, making it a promising candidate for further study. Researchers are particularly interested in how 2-(5Z)-2,4-dioxo-3-(piperidin-1-yl)methyl-1,3-thiazolidin-5-ylidene-N-phenylacetamide interacts with biological targets, given its potential to modulate key signaling pathways involved in disease progression.

One of the most frequently searched questions about this compound is: "What are the potential therapeutic applications of 2-(5Z)-2,4-dioxo-3-(piperidin-1-yl)methyl-1,3-thiazolidin-5-ylidene-N-phenylacetamide?" Current research suggests that this molecule may play a role in developing treatments for metabolic disorders, neurodegenerative diseases, and even certain types of cancer. Its ability to influence cellular processes like apoptosis and inflammation makes it a subject of intense study in preclinical models.

Another hot topic in the scientific community is the synthetic pathways for 430441-66-0. Chemists are exploring efficient methods to produce this compound with high yield and purity, as it serves as a key intermediate for more complex molecules. The Z-configuration of the double bond in the thiazolidinone ring is particularly crucial for its biological activity, and researchers are investigating how slight modifications to the structure could enhance its efficacy or reduce potential side effects.

From a market perspective, the demand for 2-(5Z)-2,4-dioxo-3-(piperidin-1-yl)methyl-1,3-thiazolidin-5-ylidene-N-phenylacetamide is steadily increasing, driven by its potential in drug development. Pharmaceutical companies and academic institutions are actively sourcing this compound for their research programs, leading to a growing niche market. Suppliers are focusing on providing high-purity batches to meet the stringent requirements of preclinical and clinical studies.

In terms of safety and handling, while CAS 430441-66-0 is not classified as a hazardous material, standard laboratory precautions should be followed. Proper storage conditions, such as keeping the compound in a cool, dry place away from light, are essential to maintain its stability. Researchers often inquire about the solubility and stability of this compound, which are critical factors for experimental design.

The future of 2-(5Z)-2,4-dioxo-3-(piperidin-1-yl)methyl-1,3-thiazolidin-5-ylidene-N-phenylacetamide looks promising, with ongoing studies exploring its full potential. As the scientific community continues to uncover its mechanisms of action and therapeutic benefits, this compound is likely to become a cornerstone in the development of next-generation pharmaceuticals. For those interested in the latest advancements, staying updated with peer-reviewed journals and patent filings is highly recommended.